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Compound of Interest

Compound Name: SUS 316L
CAS No.: 11134-23-9
Cat. No.: B1172276
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling SUS 316L, a low-carbon austenitic stainless steel renowned for its superior corrosion
resistance.[1][2][3] Adherence to these protocols is critical, particularly when handling SUS
316L in powdered form or during processes that generate dust or fumes, to mitigate potential
health risks.

While solid SUS 316L is generally stable, the powdered form presents hazards that include
potential skin sensitization, and it is suspected of causing cancer.[4][5][6] Prolonged or
repeated exposure may cause damage to organs.[4][5][6][7]

Personal Protective Equipment (PPE): A Scenario-
Based Approach

The appropriate level of PPE is dictated by the physical form of the SUS 316L and the specific
laboratory procedure being undertaken. The following table summarizes the recommended
PPE for various handling scenarios.
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. Required Personal
Scenario Form of SUS 316L . .
Protective Equipment

) - Safety glasses with side
] ) Solid (e.g., bars, sheets, ) ]
General Handling & Inspection shields- Cut-resistant gloves
components) ]
(e.g., leather or synthetic)

- Safety glasses with side
shields or a face shield[8][9]-
Hearing protection (earplugs or
earmuffs)[8][10]- Cut-resistant
o ] o gloves[8][9]- Flame-resistant

Machining (Cutting, Grinding, )

Drilling) Solid lab coat or apron[8][9]- Steel-
toed safety shoes[8]-
Respiratory protection (e.g.,
N95 respirator) if ventilation is
inadequate to control dust and

fumes

- Chemical safety goggles[4]
[11]- Gloves resistant to
chemical penetration (e.g.,
Butyl-rubber)[4][6]- Protective

Handling of Powdered SUS clothing to prevent skin

316L Powder contact[4][6]- Respiratory
protection (e.g., P3 respirator)
[5][12]- Use in a well-ventilated
area or with local exhaust

ventilation[11]

Operational Plan: From Receipt to Disposal

A systematic approach to handling SUS 316L is crucial for maintaining a safe laboratory
environment. The following workflow outlines the key steps from receiving the material to its
final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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